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Compound of Interest

Compound Name: Vidofludimus

Cat. No.: B1684499

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of
Vidofludimus stock solutions using Dimethyl Sulfoxide (DMSOQO) as the solvent. Adherence to
this protocol is crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical Properties and Solubility Data

Vidofludimus is an orally active and potent inhibitor of dihydroorotate dehydrogenase
(DHODH) with immunomodulatory and anti-inflammatory properties. Accurate preparation of
stock solutions is the first step in conducting reliable in vitro and in vivo studies.
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Property Value Citations
Synonyms 4SC-101, IMU-838, SC12267 [11[2]
CAS Number 717824-30-1 [1][3]
Molecular Formula C20H18FNOa4 [1114]
Molecular Weight 355.36 g/mol [31141[5]
Appearance Crystalline solid

o = 100 mg/mL (approximately
Solubility in DMSO [5]
281.4 mM)

Storage of Solid -20°C

Store in aliquots at -20°C for
) up to 1 year or at -80°C for up
Stock Solution Storage ] [6]
to 2 years. Avoid repeated

freeze-thaw cycles.

Note: The solubility of Vidofludimus in DMSO can be affected by the purity of the compound
and the quality of the DMSO. It is highly recommended to use fresh, anhydrous (moisture-free)
DMSO to achieve maximum solubility.[5][6]

Experimental Protocol: Preparation of a 50 mM
Vidofludimus Stock Solution

This protocol details the steps for preparing a 50 mM stock solution of Vidofludimus in DMSO.

Materials and Equipment

» Vidofludimus powder (CAS: 717824-30-1)
e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
» Analytical balance

e Microcentrifuge tubes or amber glass vials
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o Pipettes and sterile, filtered pipette tips
o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions

¢ Vidofludimus is a bioactive compound and should be handled with care.
o Work in a well-ventilated area, preferably a chemical fume hood.

» Avoid inhalation of the powder and direct contact with skin and eyes.

e DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the
skin. Handle with appropriate gloves.

Step-by-Step Procedure

o Equilibration: Allow the vial of Vidofludimus powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

o Calculation of Required Mass: To prepare a 50 mM stock solution, use the following formula:
Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL (0.001 L) of a 50 mM (0.05 M) stock solution: Mass (mg) =
0.05 mol/L * 0.001 L * 355.36 g/mol * 1000 mg/g = 17.77 mg

» Weighing: Carefully weigh out the calculated amount of Vidofludimus powder using an
analytical balance and transfer it to a sterile microcentrifuge tube or vial.

o Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
Vidofludimus powder. For the example above, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution if
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necessary. Visually inspect the solution to ensure there are no undissolved particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C,
protected from light.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Vidofludimus stock
solution.
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Caption: Workflow for Preparing Vidofludimus Stock Solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1684499?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Vidofludimus
https://www.sigmaaldrich.com/US/en/product/sigma/sml4100
https://commonchemistry.cas.org/detail?cas_rn=717824-30-1
https://precision.fda.gov/ginas/app/ui/substances/8Y1PJ3VG81
https://www.selleckchem.com/products/vidofludimus.html
https://www.medchemexpress.com/Vidofludimus.html
https://www.benchchem.com/product/b1684499#how-to-prepare-vidofludimus-stock-solution-with-dmso
https://www.benchchem.com/product/b1684499#how-to-prepare-vidofludimus-stock-solution-with-dmso
https://www.benchchem.com/product/b1684499#how-to-prepare-vidofludimus-stock-solution-with-dmso
https://www.benchchem.com/product/b1684499#how-to-prepare-vidofludimus-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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